Cas no 929513-15-5 (ethyl 2-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amidobenzoate)

Ethyl 2-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amidobenzoate is a synthetic benzofuran derivative with potential applications in pharmaceutical and material science research. Its structure features a benzofuran core substituted with methoxy and amidobenzoate groups, offering unique electronic and steric properties. The compound's methoxy substitutions enhance solubility in organic solvents, facilitating further chemical modifications. The amidobenzoate moiety provides a reactive site for conjugation or derivatization, making it a versatile intermediate in medicinal chemistry. Its rigid benzofuran scaffold may contribute to binding affinity in biological systems, suggesting utility in drug discovery. The ethyl ester group improves stability and handling characteristics. This compound is typically employed as a building block for more complex molecular architectures.
ethyl 2-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amidobenzoate structure
929513-15-5 structure
Product Name:ethyl 2-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amidobenzoate
CAS No:929513-15-5
MF:C26H23NO6
MW:445.463927507401
CID:5822607
PubChem ID:24281157
Update Time:2025-11-02

ethyl 2-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amidobenzoate Chemical and Physical Properties

Names and Identifiers

    • ETHYL 2-[5-METHOXY-2-(4-METHOXYPHENYL)-1-BENZOFURAN-3-AMIDO]BENZOATE
    • F2095-0291
    • ethyl 2-({[5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-yl]carbonyl}amino)benzoate
    • AKOS002291010
    • 929513-15-5
    • ethyl 2-(5-methoxy-2-(4-methoxyphenyl)benzofuran-3-carboxamido)benzoate
    • STL034434
    • ethyl 2-[[5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-carbonyl]amino]benzoate
    • ethyl 2-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amidobenzoate
    • Inchi: 1S/C26H23NO6/c1-4-32-26(29)19-7-5-6-8-21(19)27-25(28)23-20-15-18(31-3)13-14-22(20)33-24(23)16-9-11-17(30-2)12-10-16/h5-15H,4H2,1-3H3,(H,27,28)
    • InChI Key: XUQUMQCWSGPGKA-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(=CC=2C(C(NC2C=CC=CC=2C(=O)OCC)=O)=C1C1C=CC(=CC=1)OC)OC

Computed Properties

  • Exact Mass: 445.15253745g/mol
  • Monoisotopic Mass: 445.15253745g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 663
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 87Ų

ethyl 2-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amidobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2095-0291-2μmol
ethyl 2-[5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amido]benzoate
929513-15-5 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2095-0291-1mg
ethyl 2-[5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amido]benzoate
929513-15-5 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2095-0291-2mg
ethyl 2-[5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amido]benzoate
929513-15-5 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2095-0291-3mg
ethyl 2-[5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amido]benzoate
929513-15-5 90%+
3mg
$63.0 2023-05-16

Additional information on ethyl 2-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amidobenzoate

Research Brief on Ethyl 2-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amidobenzoate (CAS: 929513-15-5): Recent Advances and Applications

Ethyl 2-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amidobenzoate (CAS: 929513-15-5) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of benzofuran derivatives, which are known for their diverse pharmacological properties. The presence of methoxy and amidobenzoate functional groups in its structure contributes to its ability to interact with various biological targets, making it a promising candidate for further investigation. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound and confirm its purity and structural integrity.

In vitro and in vivo studies have demonstrated that ethyl 2-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amidobenzoate exhibits notable anti-inflammatory and antioxidant activities. These properties are attributed to its ability to modulate key signaling pathways involved in oxidative stress and inflammation. For instance, the compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases.

Furthermore, recent investigations have explored the compound's potential in oncology. Preliminary data indicate that it may exert cytotoxic effects on certain cancer cell lines, particularly those associated with breast and prostate cancers. Mechanistic studies suggest that these effects are mediated through the induction of apoptosis and cell cycle arrest, although further research is needed to elucidate the underlying molecular mechanisms.

The compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles, have also been a subject of interest. Early-stage preclinical studies have revealed favorable bioavailability and stability, which are critical factors for its development as a drug candidate. However, challenges such as potential toxicity and off-target effects must be addressed in future studies to ensure its safety and efficacy.

In conclusion, ethyl 2-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-amidobenzoate represents a promising scaffold for the development of novel therapeutic agents. Its multifaceted biological activities and favorable pharmacokinetic properties underscore its potential in addressing unmet medical needs. Continued research efforts, including structure-activity relationship (SAR) studies and clinical trials, will be essential to fully realize its therapeutic potential.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD